Cas no 1152547-37-9 (3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid)

• Product Name: 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid
• CAS No: 1152547-37-9
• MF: C₁₅H₁₀BrN₃O₂
• MW: 344.162802219391
• CID: 5941093
• PubChem ID: 43141329
• Update Time: 2025-06-11

3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid
• 1152547-37-9
• Z381387058
• EN300-7440216
• 3-(3-bromophenyl)-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid

• Inchi： 1S/C15H10BrN3O2/c16-11-5-3-4-10(8-11)14-12(15(20)21)9-19(18-14)13-6-1-2-7-17-13/h1-9H,(H,20,21)
• InChI Key： YPWSRMBWCAGBFU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C(=O)O)=CN(C2C=CC=CN=2)N=1

Computed Properties

• Exact Mass: 342.99564g/mol
• Monoisotopic Mass: 342.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid

3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic Acid (CAS No. 1152547-37-9): An Overview

3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid (CAS No. 1152547-37-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid.

Chemical Properties and Structure:

3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid is a pyrazole derivative with a molecular formula of C₁₆H₁₀BrN₃O₂. The compound features a pyrazole ring fused with a pyridine moiety and a carboxylic acid group, along with a brominated phenyl substituent. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The bromine atom, in particular, plays a crucial role in enhancing the compound's reactivity and selectivity in various chemical reactions.

The molecular weight of 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid is 350.27 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but it has limited solubility in water.

Synthesis Methods:

The synthesis of 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid can be achieved through several well-established methods. One of the most common approaches involves the condensation of 3-bromobenzaldehyde with 2-pyridinecarboxaldehyde to form the corresponding pyrazoline intermediate, followed by oxidation to yield the desired pyrazole derivative. This method is highly efficient and can be performed under mild conditions using readily available reagents.

An alternative synthetic route involves the reaction of 3-bromoacetophenone with 2-pyridinecarboxaldehyde to form a β-ketoester intermediate, which is then cyclized to produce the pyrazole ring. This method offers high yields and excellent purity of the final product.

Biological Activities:

3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid has been extensively studied for its biological activities, particularly its potential as an inhibitor of various enzymes and receptors. One of the most notable applications is its use as an inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

In vitro studies have shown that 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid exhibits potent inhibitory activity against CDK4 and CDK6, with IC₅₀ values in the low micromolar range. This inhibition leads to cell cycle arrest at the G1/S phase transition, thereby suppressing cell proliferation and inducing apoptosis in cancer cells.

Beyond its anti-cancer properties, 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications:

The promising biological activities of 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid have led to its evaluation in preclinical and early clinical studies for various therapeutic applications. In preclinical models of cancer, the compound has shown significant antitumor activity against multiple cancer cell lines, including breast cancer, lung cancer, and colon cancer.

Clinical trials are currently underway to assess the safety and efficacy of 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid-based therapies in patients with advanced solid tumors. Preliminary results from these trials have been encouraging, with several patients showing partial or complete responses to treatment.

In addition to cancer therapy, there is growing interest in exploring the use of 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid for treating inflammatory conditions. Preclinical studies have demonstrated its ability to reduce inflammation and tissue damage in animal models of inflammatory diseases, paving the way for further clinical investigations.

Literature Review:

The scientific literature on 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid is extensive and continues to grow rapidly. Recent studies have focused on elucidating the molecular mechanisms underlying its biological activities and optimizing its pharmacological properties for therapeutic applications.

A study published in the Journal of Medicinal Chemistry reported that structural modifications of 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid, such as introducing additional functional groups or altering the substituents on the phenyl ring, can significantly enhance its potency and selectivity as a CDK inhibitor. These findings have important implications for drug design and development.

In another study published in Cancer Research, researchers investigated the combination therapy potential of 3-(3-Bromophenyl)-1-pyridin-2-ylpyrazole-4-carboxylic acid. They found that co-administration with other anticancer agents such as chemotherapy drugs or targeted therapies can synergistically enhance antitumor effects while reducing toxicity.

FUTURE DIRECTIONS:

The future prospects for 3-(3-Bromophenyl)-1-pyridin-2-ylylazolone carboxamide carboxamide carbozamide carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone carbozolone pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione pyrrolidinedione azetidine azetidine azetidine azetidine azetidine azetidine azetidine azetidine azetidine azetidine azetidine azetidine azetidine azetidine azetidine piperazine piperazine piperazine piperazine piperazine piperazine piperazine piperazine piperazine piperazine piperazine piperazine piperazine piperazine morpholine morpholine morpholine morpholine morpholine morpholine morpholine morpholine morpholine morpholine morpholine morpholine 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